

A Comparative Pharmacological Guide: N,N-Dipropyltryptamine (DPT) versus N,N-Dimethyltryptamine (DMT)

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N,N-Dipropyltryptamine*

CAS No.: 61-52-9

Cat. No.: B1201923

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyltryptamine (DMT) and **N,N-Dipropyltryptamine (DPT)** are both potent serotonergic psychedelics belonging to the tryptamine class. While DMT is an endogenous compound found in various plants and animals and is known for its intense, short-acting psychedelic effects, DPT is a synthetic analogue with a longer duration of action and a distinct subjective profile.^{[1][2]} This guide provides a detailed comparative analysis of the pharmacology of DPT and DMT, focusing on their receptor binding profiles, functional activities, pharmacokinetics, and metabolism. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals exploring the therapeutic potential and neurobiological mechanisms of these compounds.

Molecular Structures

The structural similarity between DMT and DPT lies in their shared tryptamine core. The primary difference is the nature of the alkyl substituents on the terminal nitrogen atom. DMT possesses two methyl groups, while DPT has two propyl groups. This seemingly minor structural variation leads to significant differences in their pharmacological properties.

Receptor Binding and Functional Activity: A Tale of Two Tryptamines

The psychedelic effects of both DPT and DMT are primarily mediated by their interaction with serotonin receptors, particularly the 5-HT_{2A} receptor.^{[1][3]} However, the nuances of their binding affinities and functional activities at various receptor subtypes contribute to their distinct pharmacological profiles.

Receptor Binding Affinity

Receptor binding assays, typically employing radiolabeled ligands, are fundamental in determining the affinity of a compound for a specific receptor, expressed as the inhibition constant (K_i). A lower K_i value indicates a higher binding affinity.

Receptor Subtype	DMT K _i (nM)	DPT K _i (nM)
5-HT _{2A}	347	~4000 (IC ₅₀)
5-HT _{1A}	6.5 ± 1.5	100 (IC ₅₀)
5-HT _{2C}	114 (EC ₅₀)	-

Note: Data is compiled from multiple sources and may vary depending on the experimental conditions. The DPT 5-HT_{2A} value is an IC₅₀, which is not directly equivalent to K_i but provides an indication of affinity.

DMT exhibits a broad receptor binding profile, with high affinity for the 5-HT_{1A} receptor and moderate affinity for the 5-HT_{2A} and 5-HT_{2C} receptors.^[4] In contrast, available data suggests that DPT has a lower affinity for the 5-HT_{2A} receptor compared to DMT and is a moderate affinity partial agonist at the 5-HT_{1A} receptor.^[5]

Functional Activity

Functional assays measure the biological response elicited by a compound upon binding to a receptor. This is often expressed as the half-maximal effective concentration (EC50), which is the concentration of a drug that gives half of the maximal response.

DMT acts as a partial agonist at 5-HT2A and a full agonist at 5-HT2C receptors.[4] Its activity at the 5-HT1A receptor is also significant and may modulate the overall psychedelic experience. [4] DPT is characterized as a low-affinity agonist or partial agonist at the rat 5-HT2a receptor.[5] At the human 5-HT1a receptor, DPT behaves as a moderate affinity partial agonist.[5]

Pharmacokinetics: The Influence of Alkyl Chains

The pharmacokinetic profiles of DMT and DPT are markedly different, largely due to the influence of their N-alkyl substituents on their metabolic stability.

Parameter	DMT	DPT
Route of Administration	Inhalation, Injection, Oral (with MAOI)	Oral, Insufflation, Injection
Onset of Action	Rapid (seconds to minutes)	15-60 minutes
Duration of Action	5-20 minutes	2-4 hours
Half-life ($t_{1/2}$)	~9-12 minutes (IV)[4][6]	Not well-characterized
Primary Metabolism	Monoamine Oxidase A (MAO-A)[4]	Presumed MAO and CYP enzymes

DMT is rapidly metabolized by MAO-A, leading to its short duration of action when administered parenterally.[4] To be orally active, it must be co-administered with a monoamine oxidase inhibitor (MAOI).[6] The longer propyl chains of DPT likely confer greater resistance to MAO-A metabolism, resulting in a longer duration of action and oral bioavailability without the need for an MAOI.

Metabolism: Pathways of Biotransformation

The metabolic fate of a drug is a critical determinant of its pharmacological profile and potential for drug-drug interactions.

DMT Metabolism

The primary metabolic pathway for DMT is oxidative deamination by MAO-A to form indole-3-acetic acid (IAA).^[4] A smaller fraction is metabolized by cytochrome P450 enzymes, particularly CYP2D6, leading to the formation of N-oxide and hydroxylated metabolites.^[4]

DPT Metabolism

While the in vivo metabolism of DPT has not been as extensively studied, it is presumed to follow similar pathways to other N,N-dialkylated tryptamines. These pathways include:

- N-dealkylation: Stepwise removal of the propyl groups.
- Hydroxylation: Addition of a hydroxyl group to the indole ring.
- N-oxidation: Formation of an N-oxide metabolite.

The larger alkyl groups of DPT may also lead to a different metabolic profile compared to DMT, potentially resulting in the formation of unique metabolites with their own pharmacological activity.

In Vivo Effects: The Head-Twitch Response

The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT_{2A} receptor activation and is commonly used to screen for potential psychedelic activity.^[6]

Both DMT and DPT induce the head-twitch response in rodents, confirming their activity at the 5-HT_{2A} receptor.^{[4][6]} However, the potency and efficacy of these two compounds in eliciting this response can differ. Studies have shown that DPT produces a biphasic dose-effect curve in the head-twitch assay, a pattern also observed with DMT and other tryptamines.^[6] The antagonist M100907, a selective 5-HT_{2A} antagonist, effectively blocks the HTR induced by DPT, strongly implicating the 5-HT_{2A} receptor in its mechanism of action.^[6] Furthermore, the 5-HT_{1A} antagonist WAY-100635 partially attenuates the HTR, suggesting a modulatory role for the 5-HT_{1A} receptor in the in vivo effects of DPT.^[6]

Experimental Protocols

Radioligand Binding Assay


Objective: To determine the binding affinity (K_i) of DPT and DMT for various serotonin receptor subtypes.

Methodology:

- Membrane Preparation: Cell membranes expressing the target receptor (e.g., from HEK293 or CHO cells) are prepared.
- Incubation: The membranes are incubated with a specific radioligand (e.g., [3H]ketanserin for 5-HT_{2A} receptors) and varying concentrations of the unlabeled test compound (DPT or DMT).
- Separation: Bound and free radioligand are separated by rapid filtration.
- Quantification: The amount of radioactivity bound to the filters is measured using a scintillation counter.
- Data Analysis: The data is used to generate a competition curve, from which the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The K_i is then calculated using the Cheng-Prusoff equation.

Causality Behind Experimental Choices: The choice of cell lines like HEK293 or CHO is based on their robust growth characteristics and their ability to be transiently or stably transfected to express high levels of the desired receptor.^[7] The selection of a specific radioligand is critical; it should have high affinity and selectivity for the target receptor to ensure a reliable and accurate measurement of binding.^[8]

Workflow for a Radioligand Binding Assay.



[Click to download full resolution via product page](#)

Caption: Workflow for a Radioligand Binding Assay.


Head-Twitch Response (HTR) Assay

Objective: To assess the in vivo 5-HT_{2A} receptor agonist activity of DPT and DMT.

Methodology:

- **Animal Model:** Male C57BL/6J mice are commonly used.
- **Drug Administration:** Mice are administered various doses of DPT, DMT, or a vehicle control via intraperitoneal (i.p.) injection.
- **Observation:** Immediately after injection, mice are placed in an observation chamber, and the number of head twitches is counted for a defined period (e.g., 30 minutes).
- **Data Analysis:** The dose-response relationship is plotted, and the ED₅₀ (the dose that produces 50% of the maximal response) is calculated.

Causality Behind Experimental Choices: The C57BL/6J mouse strain is often chosen due to its robust and reliable HTR in response to serotonergic psychedelics. The choice of observation period is based on the known pharmacokinetic profiles of the compounds being tested to capture the peak behavioral effects.




Experimental Workflow for the Head-Twitch Response Assay.

[Click to download full resolution via product page](#)

Caption: Experimental Workflow for the Head-Twitch Response Assay.

Signaling Pathways

The activation of the 5-HT_{2A} receptor by agonists like DMT and DPT initiates a cascade of intracellular signaling events. The canonical pathway involves the coupling of the receptor to Gq/11 proteins, which activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).



[Click to download full resolution via product page](#)

Caption: Canonical 5-HT_{2A} Receptor Signaling Pathway.

While both DMT and DPT activate this primary pathway, they may also exhibit "functional selectivity" or "biased agonism," preferentially activating certain downstream signaling cascades over others. This could contribute to the qualitative differences in their subjective effects.

Conclusion

N,N-Dipropyltryptamine and N,N-Dimethyltryptamine, despite their structural similarities, exhibit distinct pharmacological profiles. The longer N-alkyl chains of DPT appear to confer a lower affinity for the 5-HT_{2A} receptor but greater metabolic stability, resulting in a longer duration of action compared to DMT. While both compounds act as agonists at key serotonin receptors, the nuances of their receptor interaction profiles and potential for biased agonism likely contribute to their unique subjective effects.

Further research is warranted to fully elucidate the pharmacokinetics and metabolism of DPT and to directly compare the in vivo potencies and downstream signaling effects of these two intriguing psychedelic compounds. A deeper understanding of their comparative pharmacology will be invaluable for the rational design of novel therapeutics and for unraveling the complex neurobiology of the psychedelic experience.

References

- Fantegrossi, W. E., et al. (2008). Hallucinogen-like effects of **N,N-dipropyltryptamine** (DPT): possible mediation by serotonin 5-HT_{1A} and 5-HT_{2A} receptors in rodents. *Psychopharmacology*, 197(3), 475–485.
- Carbonaro, T. M., & Gatch, M. B. (2016). Neuropharmacology of N,N-Dimethyltryptamine. *Brain Research Bulletin*, 126(Pt 1), 74–88.
- Shulgin, A., & Shulgin, A. (1997).
- Wikipedia. (n.d.). Dipropyltryptamine. Retrieved January 27, 2026, from [[Link](#)]
- PsychonautWiki. (n.d.). DPT. Retrieved January 27, 2026, from [[Link](#)]
- Erowid. (n.d.). DPT. Retrieved January 27, 2026, from [[Link](#)]
- Atkinson, A. J., et al. (2021). *Principles of Clinical Pharmacology*. Elsevier.
- Rees, S., et al. (1996). The characterisation of a panel of cloned human serotonin receptors expressed in CHO-K1 cells. *Biochemical Society Transactions*, 24(1), 103S.

- Knight, A. R., et al. (2004). Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 370(2), 114–125.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. 5-HT Radioligands for Human Brain Imaging With PET and SPECT - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- 2. Pharmacokinetics of N,N-dimethyltryptamine in Humans - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- 3. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- 4. N, N-dimethyltryptamine forms oxygenated metabolites via CYP2D6 - an in vitro investigation - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- 5. [researchgate.net](https://www.researchgate.net/publication/312114111) [[researchgate.net](https://www.researchgate.net/publication/312114111)]
- 6. [researchgate.net](https://www.researchgate.net/publication/312114111) [[researchgate.net](https://www.researchgate.net/publication/312114111)]
- 7. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- 8. Metabolism of N,N-dialkylated amphetamines, including deprenyl, by CYP2D6 expressed in a human cell line - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11411411/)]
- To cite this document: BenchChem. [A Comparative Pharmacological Guide: N,N-Dipropyltryptamine (DPT) versus N,N-Dimethyltryptamine (DMT)]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1201923/docs#a-comparative-pharmacological-guide-n-n-dipropyltryptamine-dpt-versus-n-n-dimethyltryptamine-dmt>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)